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Introduction

Di-o-cresyl phosphate (DOCP) is an organophosphate ester, a diester metabolite of the
neurotoxic compound tri-o-cresyl phosphate (TOCP). Organophosphate esters are a class of
compounds widely used as flame retardants, plasticizers, and additives in industrial and
consumer products.[1] The environmental presence of these compounds is of increasing
concern due to their potential for persistence, bioaccumulation, and toxicity. The ortho-isomers
of cresyl phosphates, in particular, are known for their neurotoxic effects, specifically
organophosphate-induced delayed neuropathy (OPIDN).[2] Understanding the environmental
fate and transport of DOCP is crucial for assessing its ecological risks and potential for human
exposure.

This technical guide provides a comprehensive overview of the current knowledge on the
environmental behavior of Di-o-cresyl phosphate, leveraging data from its parent compound,
TOCP, and other tricresyl phosphate (TCP) isomers where direct data for DOCP is limited.

Physical and Chemical Properties

The environmental partitioning and mobility of a chemical are largely governed by its physical
and chemical properties. While experimental data specifically for Di-o-cresyl phosphate is
scarce, the properties of the closely related tri-o-cresyl phosphate and other tricresyl phosphate
mixtures provide valuable insights. Organophosphate triesters are generally characterized by
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low water solubility and a preference for partitioning into organic phases, such as soil organic
matter and lipids in organisms.[3] Di-aryl phosphates, like DOCP, are expected to have higher
water solubility compared to their tri-aryl counterparts.[2]
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(C14H1504P) (C21H2104P)
(CDPP)
Molecular Weight ChemScene,
278.24 368.37 340.3
(g/mol) PubChem
LogP (Octanol-
" ChemScene,
Water Partition 3.86 (calculated) ~5.11 451
- PubChem
Coefficient)
Water Solubili Data not "sparing|
v _ Py 24 (41,51
(mg/L at 25°C) available soluble"
Vapor Pressure Data not
_ ~1.6 x 107> 3.3x10°% [6]
(Pa at 25°C) available
Henry's Law
Data not Data not 0.0047
Constant (Pa ) ) [6]
available available (calculated)
m3/mol)

Environmental Fate

The fate of Di-o-cresyl phosphate in the environment is determined by a combination of
transport and transformation processes, including degradation, partitioning, and
bioaccumulation.

Degradation

Degradation processes are critical in reducing the concentration and persistence of DOCP in
the environment. These can be broadly categorized into abiotic and biotic pathways.

Hydrolysis: The primary abiotic degradation pathway for organophosphate esters in aquatic
environments is hydrolysis. The rate of hydrolysis is pH-dependent, generally increasing under

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://www.researchgate.net/publication/391766120_Assessing_phosphate_sorption_by_soils_toward_resolving_the_issues
https://www.industrialchemicals.gov.au/sites/default/files/2023-06/EVA00104%20-%20Evaluation%20Statement%20-%2026%20June%202023.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/o-Cresyl-phosphate
https://www.researchgate.net/publication/51461641_Exposure_to_tri-o-cresyl_phosphate_in_jet_airplane_passengers
https://www.ibacon.com/your-study-type/chemistry/oecd-301310-ready-biodegradability-tests
https://www.ibacon.com/your-study-type/chemistry/oecd-301310-ready-biodegradability-tests
https://www.benchchem.com/product/b032854?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032854?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

alkaline conditions.[7] For tricresyl phosphates, the neutral hydrolysis half-life at pH 7 and 25°C
is estimated to be around one month.[7] The hydrolysis of tri-aryl phosphates leads to the
formation of di-aryl and mono-aryl phosphate esters.[2] Therefore, TOCP can hydrolyze to form
DOCP. The diaryl phosphate degradation products, like DOCP, appear to be more resistant to
further abiotic hydrolysis.[2]

Compound Condition Half-life Source

Tricresyl phosphate

pH 7, 25°C ~1 month [7]
(TCP)
Tri-m-cresyl ,

pH 7, 25°C 1.8 years (estimated) [8]
phosphate
Tri-p-cresyl phosphate  pH 7, 27°C 319 days (estimated) [9]

Photodegradation: Direct photodegradation of tricresyl phosphates in water is not expected to
be a significant process as they do not absorb UV light at wavelengths greater than 290 nm.[9]
However, in the atmosphere, vapor-phase TCP can be degraded by reaction with
photochemically produced hydroxyl radicals, with an estimated half-life of about 26 hours.[7]

Biodegradation is a major pathway for the removal of tricresyl phosphates from the
environment. Studies have shown that TCP is readily biodegradable in sewage sludge, with a
half-life of approximately 7.5 hours, and can be up to 99% degraded within 24 hours.[7] In river
water, TCP is almost completely degraded within 5 days, with the ortho isomer degrading
slightly faster than the meta and para isomers.[7]

The biodegradation of tri-aryl phosphates typically proceeds through hydrolysis, mediated by
microbial enzymes, to form diaryl phosphates and the corresponding phenol.[10] A novel
microbial consortium has been shown to quickly degrade tri-o-cresyl phosphate, along with its
meta and para isomers, within 12 to 36 hours.[11] The primary metabolites of TOCP in
mammals include di-o-cresyl phosphate, o-cresol, and o-hydroxybenzoic acid.[12]
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Compound Environment Half-life Source

Tricresyl phosphate

Sewage sludge 7.5 hours 7
(TCP) g g [7]
Tri-p-cresyl phosphate  Activated sludge 7.5 hours [13]
Tri-m-cresyl ) ]

River sediment (25°C)  10.1 days PubChem
phosphate

. ) Degraded faster than
Tri-o-cresyl phosphate  River water ] [7]
m- and p- isomers

A proposed biotic degradation pathway for Tri-o-cresyl phosphate (TOCP) leading to Di-o-
cresyl phosphate (DOCP) and further breakdown products is illustrated below.

Biotic degradation pathway of TOCP.

Transport and Partitioning

The movement of DOCP between different environmental compartments (air, water, soil, and
sediment) is dictated by its physical and chemical properties.

Soil and Sediment: Due to their lipophilicity (high LogP), tricresyl phosphates are expected to
adsorb strongly to soil and sediment, making them relatively immobile in these compartments.
[7] The organic carbon-water partition coefficient (Koc) is a key parameter for predicting this
behavior. For TCP, the Koc is estimated to be high, indicating a strong affinity for the organic
fraction of soil and sediment.[14] The adsorption coefficient of TCP on marine sediment has
been measured to be 420.[15] This strong adsorption means that leaching into groundwater is
not expected to be a significant transport pathway.[7]

Parameter Value Source

Soil Adsorption Coefficient

(Koc) for TCP 4,720 L/kg (calculated) [14]
oc) for

Adsorption Coefficient on

) ) 420 [15]
Marine Sediment for TCP
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Water: While having low water solubility, DOCP and other cresyl phosphates can be released
into aquatic environments.[2] In the water column, they are likely to partition to suspended
solids and eventually settle into the sediment.[7]

Air: The relatively low vapor pressure of tricresyl phosphates suggests that volatilization from
water and soil surfaces is not a major transport process.[4] However, they can be released to
the atmosphere and undergo long-range transport adsorbed to particulate matter.[2]

The following diagram illustrates the key environmental transport and partitioning processes for
Di-o-cresyl phosphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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